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Compound of Interest

2-Butenedioic acid (22)-, 1-
Compound Name:
octadecyl ester

Cat. No.: B3048549

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: Maleic acid mono-octadecyl ester, also known as monostearyl maleate, is a fatty acid
ester with an amphiphilic nature stemming from its long hydrophobic octadecyl tail and its
hydrophilic maleic acid head group. This dual character makes it a subject of interest in
formulations, particularly for creating stable emulsions and enhancing compatibility between
disparate phases.[1] This technical guide provides a comprehensive overview of the core
physicochemical properties of maleic acid mono-octadecyl ester, details standard experimental
protocols for their determination, and outlines logical workflows for its synthesis and
characterization.

Physicochemical Properties

The properties of maleic acid mono-octadecyl ester are summarized below. The data is
compiled from various chemical databases and supplier specifications. It is important to note
the variability in some reported values, such as melting point, which may be attributable to
differences in purity or measurement conditions.
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Property Value Reference(s)
27)-4-(Octadecyloxy)-4-
IUPAC Name (e2)-4- ) Y ) Y) [2]
oxobut-2-enoic acid
Monostearyl maleate,
Synonyms [2][3]
Octadecyl hydrogen maleate
CAS Number 2424-62-6 [2][3]
Molecular Formula C22H4004 [11[3]
Molecular Weight 368.55 g/mol [1]
Appearance White solid, Waxy solid [1]
Melting Point 78°Cor93-94°C [2][3]
Boiling Point 483.4 °C at 760 mmHg [3]
Density 0.961 g/cm?3 [3]
o ~3 (estimated for long-chain
pKa (acidic)
monoesters)
logP (calculated) 6.43 [3]

Vapor Pressure

1.14 x 1071 mmHg at 25 °C

[3]

Flash Point

153.5°C

[3]

Refractive Index

1.472

[3]

Synthesis and Purification Workflow

Maleic acid mono-octadecyl ester is typically synthesized via the esterification of maleic

anhydride with stearyl alcohol (1-octadecanol). The reaction involves the nucleophilic attack of

the alcohol on one of the carbonyl carbons of the anhydride, leading to the opening of the

anhydride ring.
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Reactants

Process Purification

Maleic Anhydride
( Esterification ) | Crude Product Recrystallization Purified Product Pure Maleic Acid
(e.g., 140°C, 5h) (e.g., from Hexane or Ethanol) Mono-octadecyl Ester
Stearyl Alcohol
(1-Octadecanol)
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A typical workflow for the synthesis and purification of maleic acid mono-octadecy! ester.

Experimental Protocols

The determination of the physicochemical properties listed above requires standard analytical
techniques. Below are detailed methodologies for key experiments.

Determination of Melting Point (Capillary Method)

The melting point is a critical indicator of purity.

o Sample Preparation: A small amount of the dry, purified maleic acid mono-octadecyl ester is
finely powdered. The powder is packed into a capillary tube (sealed at one end) to a height
of 2-3 mm.

o Apparatus: A calibrated digital melting point apparatus or a traditional Thiele tube filled with a
high-boiling point liquid (e.g., silicone oil) is used.

o Measurement: The capillary tube is placed in the apparatus. The temperature is increased
rapidly to about 15-20 °C below the expected melting point, and then the heating rate is
slowed to 1-2 °C per minute.

o Data Recording: The melting range is recorded from the temperature at which the first drop
of liquid appears to the temperature at which the entire sample becomes a clear liquid. For a
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pure substance, this range should be narrow (0.5-2 °C).

Determination of pKa (Potentiometric Titration)

The pKa value quantifies the acidity of the free carboxylic acid group.

e Sample Preparation: A precise weight of the monoester is dissolved in a suitable solvent
mixture, typically a co-solvent system like water and ethanol, to ensure solubility.

e Apparatus: A calibrated pH meter with a combination glass electrode is used, along with a
magnetic stirrer and a burette.

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M
NaOH). The pH of the solution is recorded after each incremental addition of the titrant.

» Data Analysis: A titration curve is generated by plotting pH versus the volume of NaOH
added. The pKa is determined from this curve. It corresponds to the pH at the half-
equivalence point, where half of the acid has been neutralized.

Determination of Octanol-Water Partition Coefficient
(logP)

The logP value is a measure of a compound's lipophilicity, which is crucial for predicting its
behavior in biological systems. The shake-flask method is the classical approach.

» Solvent Preparation: n-Octanol and water are mutually saturated by stirring them together for
24 hours, followed by separation of the two phases.

o Sample Preparation: A known concentration of maleic acid mono-octadecyl ester is dissolved
in the pre-saturated n-octanol.

» Partitioning: A measured volume of the n-octanol solution is mixed with a measured volume
of the pre-saturated water in a separatory funnel. The funnel is shaken gently for a set period
to allow for partitioning of the solute between the two phases. The mixture is then allowed to
stand until the layers have completely separated.
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e Analysis: The concentration of the analyte in each phase is determined using a suitable
analytical technique, such as HPLC-UV or GC-MS.

o Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the
octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm
of this value.

General Physicochemical Characterization Workflow

A logical workflow is essential for the systematic characterization of a newly synthesized
compound. This process ensures that the material is pure and its fundamental properties are
well-defined before its use in further research or development.
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Workflow for the physicochemical characterization of a synthesized chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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